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Compound of Interest

Compound Name: Cubane-1,3-dicarboxylic acid

Cat. No.: B3042300

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic data and synthetic
methodologies for cubane-1,3-dicarboxylic acid. The unique, rigid, and three-dimensional
structure of the cubane core makes its derivatives, such as cubane-1,3-dicarboxylic acid, of
significant interest as bioisosteres for benzene rings in medicinal chemistry and as building
blocks in supramolecular chemistry and materials science.[1] This document outlines the
nuclear magnetic resonance (NMR) spectroscopic signature of cubane-1,3-dicarboxylic acid
and provides detailed experimental protocols for its synthesis.

Spectroscopic Data

Nuclear Magnetic Resonance (NMR) spectroscopy is a primary technique for the structural
elucidation of cubane derivatives. The high symmetry of the cubane cage often leads to
simplified spectra, yet subtle differences in the electronic environment of the protons and
carbons provide a wealth of structural information.

'H and **C NMR Data for Cubane-1,3-dicarboxylic Acid

The following tables summarize the experimental *H and 3C NMR data for cubane-1,3-
dicarboxylic acid recorded in deuterated dimethyl sulfoxide (d6-DMSO).[2]

Table 1: *H NMR Spectroscopic Data for Cubane-1,3-dicarboxylic Acid (400 MHz, d6-DMSO)
[2]
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Chemical Shift (8)

Signal Multiplicity Assignment
[ppm]

1 12.40 Singlet 2H, -COOH

2 4.29 - 4.26 Multiplet 2H, H1

3 411 Apparent Septet 2H, H2

4 3.91 Apparent Quartet 2H, H3

Table 2: 13C NMR Spectroscopic Data for Cubane-1,3-dicarboxylic Acid (100 MHz, d6-
DMSO)[2]

Signal Chemical Shift (8) [ppm] Assighment
1 172.1 C5 (-COOH)
2 52.8 C4

3 50.2 C1l

4 48.9 Cc2

5 41.7 C3

Structure-Spectra Correlation

The unique geometry of cubane-1,3-dicarboxylic acid directly influences its NMR spectrum.
The following diagram illustrates the relationship between the proton and carbon environments
and their corresponding signals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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